Cas no 50729-70-9 (1,3,5-Triazine,2-methoxy-4,6-bis(2-propen-1-yloxy)-)

1,3,5-Triazine,2-methoxy-4,6-bis(2-propen-1-yloxy)- structure
50729-70-9 structure
Product Name:1,3,5-Triazine,2-methoxy-4,6-bis(2-propen-1-yloxy)-
CAS No:50729-70-9
MF:C10H13N3O3
MW:223.228522062302
CID:377525
PubChem ID:6452248
Update Time:2025-04-19

1,3,5-Triazine,2-methoxy-4,6-bis(2-propen-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine,2-methoxy-4,6-bis(2-propen-1-yloxy)-
    • 2-methoxy-4,6-bis(prop-2-enoxy)-1,3,5-triazine
    • 4,6-bis(allyloxy)-2-methoxy-1,3,5-triazine
    • 2-methoxy-4,6-bis(prop-2-en-1-yloxy)-1,3,5-triazine
    • 1,3,5-Triazine, 2-methoxy-4,6-bis(2-propen-1-yloxy)-
    • DTXSID00198779
    • SCHEMBL4115128
    • 2-Methoxy-4,6-bis(2-propen-1-yloxy)-1,3,5-triazine
    • 50729-70-9
    • UNII-W269AYU8G3
    • W269AYU8G3
    • EINECS 256-741-7
    • NS00058244
    • Inchi: 1S/C10H13N3O3/c1-4-6-15-9-11-8(14-3)12-10(13-9)16-7-5-2/h4-5H,1-2,6-7H2,3H3
    • InChI Key: IBAZGKICHYDASM-UHFFFAOYSA-N
    • SMILES: O(CC=C)C1N=C(N=C(N=1)OCC=C)OC

Computed Properties

  • Exact Mass: 223.09579
  • Monoisotopic Mass: 223.095691
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2
  • Topological Polar Surface Area: 66.4

Experimental Properties

  • Density: 1.131
  • Boiling Point: 334.1°C at 760 mmHg
  • Flash Point: 122.3°C
  • Refractive Index: 1.505
  • PSA: 66.36
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